6-Chloro-2-(pyridin-2-yl)imidazo[1,2-a]pyridine

• IUPAC Name: 6-chloro-2-pyridin-2-ylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C12H8ClN3/c13-9-4-5-12-15-11(8-16(12)7-9)10-3-1-2-6-14-10/h1-8H
• InChI Key: DVOAYVVJRXMUFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=CN3C=C(C=CC3=N2)Cl
• Molecular Formula: C12H8ClN3
• DSSTOX Substance ID: DTXSID80532571
• Molecular Weight: 229.66 g/mol
• CAS RN: 88594-23-4

Description

6-Chloro-2-(pyridin-2-yl)imidazo[1,2-a]pyridine is a type of imidazopyridine, which is an important fused bicyclic 5–6 heterocycle. It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. This moiety is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of this moiety from easily available chemicals is desirable due to its tremendous use in various branches of chemistry. Different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions have been employed for the synthesis of this scaffold. A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines in good to excellent yields by the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation has been developed.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a fused bicyclic 5–6 heterocycle. The empirical formula is C7H5ClN2 and the molecular weight is 152.58.

Chemical Reactions Analysis

The typical procedure for the synthesis of these compounds involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives in neutral, weak basic organic solvents at elevated temperature. These compounds were also synthesized by using solid support catalysts such as Al2O3, and TiCl4.

Scientific Research Applications

6-CIP has been widely studied in scientific research due to its interesting structural and functional properties. The compound has been used in a variety of applications, including drug synthesis, drug delivery, and enzyme inhibition. 6-CIP has been used as a starting material for the synthesis of a variety of drugs, including the anti-inflammatory drug celecoxib and the antidepressant drug fluoxetine. The compound has also been used as a drug delivery vehicle, as it can be used to transport drugs across cell membranes. In addition, 6-CIP has been used to inhibit the activity of several enzymes, including cytochrome P450 and 6-Chloro-2-(pyridin-2-yl)imidazo[1,2-a]pyridine.

Mechanism of Action

Target of Action

6-Chloro-2-(pyridin-2-yl)imidazo[1,2-a]pyridine is a member of the imidazo[1,2-a]pyridine class of compounds . This class of compounds has been recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . They have shown significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB) . .

Mode of Action

Imidazo[1,2-a]pyridine analogues have been reported to exhibit significant activity against mdr-tb and xdr-tb . The exact mechanism by which these compounds interact with their targets and induce changes is still under investigation.

Biochemical Pathways

Imidazo[1,2-a]pyridine analogues are known to exhibit significant activity against mdr-tb and xdr-tb , suggesting that they may interfere with the biochemical pathways associated with these diseases.

Result of Action

Imidazo[1,2-a]pyridine analogues have been reported to exhibit significant activity against mdr-tb and xdr-tb , suggesting that they may have potent antimicrobial effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-CIP in laboratory experiments is its relatively low cost and easy availability. Additionally, the compound is relatively stable and can be stored for long periods of time. However, the compound has a number of limitations, including a relatively low solubility in water and a relatively high toxicity.

Future Directions

There are a number of potential future directions for the use of 6-CIP in scientific research. For example, the compound could be used to develop more effective drugs for the treatment of inflammatory diseases and cancer. In addition, 6-CIP could be used to develop more effective drug delivery systems for the delivery of drugs across cell membranes. Furthermore, the compound could be used to develop more effective enzyme inhibitors for the treatment of a variety of diseases.